Cas no 1131615-13-8 (3-Bromo-4-pentylbenzoic acid)

3-Bromo-4-pentylbenzoic acid structure
3-Bromo-4-pentylbenzoic acid structure
Product Name:3-Bromo-4-pentylbenzoic acid
CAS No:1131615-13-8
MF:C12H15BrO2
MW:271.150303125381
CID:1030502
PubChem ID:45072094
Update Time:2025-08-03

3-Bromo-4-pentylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-pentylbenzoic acid
    • DB-366170
    • 3-Bromo-4-pentylbenzoicacid
    • DTXSID80662362
    • 1131615-13-8
    • AKOS015843198
    • Inchi: 1S/C12H15BrO2/c1-2-3-4-5-9-6-7-10(12(14)15)8-11(9)13/h6-8H,2-5H2,1H3,(H,14,15)
    • InChI Key: MQFNWGDNZJKUFZ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)C=CC=1CCCCC

Computed Properties

  • Exact Mass: 270.02554g/mol
  • Monoisotopic Mass: 270.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 37.3Ų

3-Bromo-4-pentylbenzoic acid Pricemore >>

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